
Independent verification of the chemical
composition of commercial pangamic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium pangamate

Cat. No.: B1171861 Get Quote

Independent Verification of Commercial
Pangamic Acid: A Guide for Researchers
A Comparative Analysis of an Enigmatic Supplement

For decades, "pangamic acid," also known as "vitamin B15," has been marketed with a variety

of health claims, from enhancing athletic performance to supporting cardiovascular and

respiratory health. However, a critical review of the scientific literature and regulatory stances

reveals a significant and persistent issue: there is no standardized chemical identity for

pangamic acid.[1][2] This guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the reported chemical compositions of

commercial pangamic acid products, details the analytical methodologies required for their

independent verification, and contrasts these enigmatic formulations with well-characterized

alternatives.

The Pangamic Acid Identity Crisis: Theoretical vs.
Actual Composition
The substance originally termed "pangamic acid" was described as an ester of D-gluconic acid

and dimethylglycine (DMG).[3] However, independent analyses of commercially available

products have revealed a starkly different reality. Instead of a single, consistent compound,

these supplements are often highly variable mixtures of substances, many of which are

unrelated to the original proposed structure.
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The U.S. Food and Drug Administration (FDA) has stated that there is no established identity

for pangamic acid and does not recognize it as a vitamin.[1] Furthermore, the agency has

expressed concerns about the safety of some ingredients found in these products. This lack of

a standard makes it impossible to conduct traditional dose-response or efficacy studies and

presents a significant challenge for researchers attempting to verify product contents.

The table below summarizes the discrepancy between the theoretical composition of pangamic

acid and the components that have been identified in commercial formulations through various

independent investigations.

Attribute
Theoretical Pangamic Acid
(as D-gluconodimethyl
aminoacetic acid)

Independently Verified
Commercial "Pangamic
Acid"

Primary Chemical Entity

A single, defined ester of D-

gluconic acid and

dimethylglycine (DMG).

A highly variable mixture of

compounds.

Commonly Identified

Components
N/A

Dimethylglycine (DMG),

Calcium Gluconate, Glycine,

Diisopropylamine

dichloroacetate (DIPA),

Calcium Chloride, Lactose,

and other undeclared

substances.

Consistency
Consistent chemical structure

and molecular weight.

Inconsistent formulations,

varying from batch to batch

and manufacturer to

manufacturer.

Regulatory Status
Not officially recognized as a

vitamin or essential nutrient.

Considered an unapproved

new drug when marketed with

disease claims.
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Given the undefined nature of pangamic acid supplements, a multi-platform analytical

approach is necessary for comprehensive characterization. The following protocols describe

how a researcher might approach the identification and quantification of the various

components likely to be found in a commercial "vitamin B15" product.

High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS) for Non-Volatile Components
HPLC coupled with mass spectrometry is a powerful technique for identifying and quantifying

non-volatile and polar compounds such as amino acids, organic acids, and their derivatives.

Objective: To identify and quantify components like dimethylglycine (DMG), glycine, and

gluconic acid.

Methodology:

Sample Preparation:

Accurately weigh 100 mg of the powdered supplement.

Dissolve the sample in 10 mL of a 50:50 mixture of methanol and deionized water.

Vortex for 5 minutes to ensure complete dissolution.

Centrifuge at 10,000 x g for 10 minutes to pellet insoluble excipients.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Prepare a serial dilution of the filtered extract for calibration.

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3 µm particle size) is

suitable for separating these polar analytes.

Mobile Phase: A gradient elution is recommended.

Mobile Phase A: 0.1% formic acid in water.
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Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Program: Start with 100% A, ramp to 95% B over 15 minutes, hold for 5 minutes,

and then return to initial conditions to re-equilibrate.

Flow Rate: 0.3 mL/min.

Column Temperature: 30°C.

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI) in positive mode for DMG and glycine, and

negative mode for gluconic acid.

Analysis Mode: Full scan mode to identify unknown compounds, followed by Selected Ion

Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for targeted quantification using

analytical standards.

Data Analysis: Compare the retention times and mass spectra of the peaks in the sample

to those of certified reference standards for positive identification and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Volatile and Semi-Volatile Components
GC-MS is ideal for the analysis of volatile and semi-volatile compounds. For pangamic acid

analysis, it is particularly useful for identifying potentially harmful contaminants like

diisopropylamine dichloroacetate (DIPA) after derivatization.

Objective: To detect and quantify volatile impurities and derivatized non-volatile components.

Methodology:

Sample Preparation and Derivatization:

Use the same aqueous/methanolic extract prepared for HPLC-MS.

Evaporate 1 mL of the extract to dryness under a gentle stream of nitrogen.
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To the dried residue, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with

1% Trimethylchlorosilane (TMCS) and 100 µL of pyridine.

Heat the mixture at 70°C for 60 minutes to convert non-volatile compounds (like DMG and

gluconic acid) into their volatile trimethylsilyl (TMS) derivatives.

Chromatographic Conditions:

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection: 1 µL in splitless mode.

Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp at

10°C/min to 300°C and hold for 5 minutes.

Mass Spectrometry Detection:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Analysis Mode: Full scan mode (m/z 40-600).

Data Analysis: Identify compounds by comparing their mass spectra with a reference

library (e.g., NIST). Quantify using analytical standards of any identified compounds.

Visualizing the Analytical Workflow and
Compositional Discrepancy
To clarify the process of analysis and the conceptual problem with "pangamic acid," the

following diagrams are provided.
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Caption: Experimental workflow for the chemical analysis of a commercial pangamic acid

product.
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Caption: Discrepancy between the theoretical pangamic acid and its commercial reality.

Alternatives to Pangamic Acid
For researchers investigating the purported benefits of pangamic acid, such as enhanced

athletic performance or antioxidant support, it is more scientifically rigorous to study well-

characterized compounds. These alternatives have defined chemical structures, established

mechanisms of action, and a body of clinical research to support their use.

For Athletic Performance:

Creatine Monohydrate: Extensively studied for its role in energy production (ATP recycling)

in muscle tissue, leading to improved strength, power output, and lean mass.
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Beta-Alanine: A precursor to carnosine, which buffers acid in muscles during high-intensity

exercise, thereby delaying fatigue.

For Antioxidant Support:

N-Acetylcysteine (NAC): A precursor to the potent intracellular antioxidant glutathione. It is

used clinically for a variety of conditions related to oxidative stress.

Coenzyme Q10 (CoQ10): A vital component of the electron transport chain and a powerful

antioxidant that protects cells from oxidative damage.

In conclusion, the term "pangamic acid" or "vitamin B15" on a supplement label provides little to

no information about the actual chemical contents of the product. Independent verification is

essential for any scientific investigation, and researchers should be prepared to encounter a

variety of substances, some of which may have pharmacological activity or pose safety risks.

For studies on specific health outcomes, focusing on well-defined chemical entities with

established safety and efficacy profiles is a more robust and reliable scientific approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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